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Compound of Interest

Compound Name: BAL-0028

Cat. No.: B15610272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAL-0028 is a potent and selective inhibitor of the human NLRP3 inflammasome, a key

component of the innate immune system implicated in a wide range of inflammatory diseases.

[1][2] This document provides detailed application notes and protocols for the use of BAL-0028
in drug discovery research, focusing on its mechanism of action, key experimental assays, and

relevant quantitative data. BAL-0028 represents a novel chemical entity that binds to the

NACHT domain of NLRP3 at a site distinct from other known inhibitors like MCC950.[1][2] Due

to its high potency and specificity for human and primate NLRP3, BAL-0028 is a valuable tool

for investigating the role of the NLRP3 inflammasome in various pathological conditions.[2]

Chemical and Physical Properties
A summary of the chemical and physical properties of BAL-0028 is provided below.
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Property Value Reference

Molecular Formula C₂₄H₂₂FN₃O₂ [3]

Molecular Weight 403.45 g/mol [4]

CAS Number 2842012-69-3 [3]

Appearance Solid [3]

Solubility 10 mM in DMSO [3]

Storage

Solid Powder: -20°C for 12

months, 4°C for 6 months. In

Solvent: -80°C for 6 months,

-20°C for 1 month.

[3]

Mechanism of Action and Signaling Pathway
BAL-0028 exerts its inhibitory effect by directly binding to the NACHT domain of the NLRP3

protein.[1][2][4][5] This binding prevents the oligomerization of NLRP3, a critical step in the

assembly of the inflammasome complex.[6] By inhibiting NLRP3 oligomerization, BAL-0028
blocks the recruitment of the adaptor protein ASC (Apoptosis-associated speck-like protein

containing a CARD), thereby preventing the formation of ASC specks.[6] This, in turn, inhibits

the activation of caspase-1 and the subsequent maturation and release of the pro-inflammatory

cytokines interleukin-1β (IL-1β) and interleukin-18 (IL-18).[2][5]
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Start

Seed THP-1 cells in a
96-well plate

Differentiate with PMA
(e.g., 25-100 nM for 48-72h)

Rest cells in fresh medium
for 24h

Prime with LPS
(e.g., 1 µg/mL for 3-4h)

Treat with BAL-0028 or vehicle
(e.g., 1 hour)

Stimulate with NLRP3 activator
(Nigericin, ATP, or MSU)

Collect supernatant

Measure IL-1β by ELISA

End

 

Start

Acclimatize mice

Administer BAL-0598 or vehicle
(e.g., PO, IP, or SC)

Induce peritonitis with
intraperitoneal zymosan injection

Euthanize mice at a
specific time point (e.g., 4-24h)

Collect peritoneal lavage fluid

Analyze immune cell infiltration
(e.g., flow cytometry, cell counts)

Measure cytokine levels in
lavage fluid by ELISA

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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